Cas no 1566723-86-1 (4-Methyl-3-oxopiperazine-1-carbonitrile)

• Product Name: 4-Methyl-3-oxopiperazine-1-carbonitrile
• CAS No: 1566723-86-1
• MF: C₆H₉N₃O
• MW: 139.155160665512
• MDL: MFCD26838978
• CID: 5612473
• PubChem ID: 104185585
• Update Time: 2025-05-20

4-Methyl-3-oxopiperazine-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-3398947
• Z1649348708
• 1566723-86-1
• 4-methyl-3-oxopiperazine-1-carbonitrile
• 4-Methyl-3-oxopiperazine-1-carbonitrile

• MDL： MFCD26838978
• Inchi： 1S/C6H9N3O/c1-8-2-3-9(5-7)4-6(8)10/h2-4H2,1H3
• InChI Key： CCJTVMMVCCNBJG-UHFFFAOYSA-N
• SMILES： O=C1CN(C#N)CCN1C

Computed Properties

• Exact Mass: 139.074561919g/mol
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 47.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Methyl-3-oxopiperazine-1-carbonitrile

Recent Advances in the Study of 4-Methyl-3-oxopiperazine-1-carbonitrile (CAS: 1566723-86-1)

The compound 4-Methyl-3-oxopiperazine-1-carbonitrile (CAS: 1566723-86-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its unique piperazine scaffold, has been the subject of several studies aimed at exploring its synthetic utility, biological activity, and pharmacological properties. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and structural modification of 4-Methyl-3-oxopiperazine-1-carbonitrile to enhance its bioactivity and pharmacokinetic profile. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route for this compound, highlighting its efficiency and scalability. The study also reported the successful incorporation of 4-Methyl-3-oxopiperazine-1-carbonitrile into larger molecular frameworks, which exhibited promising inhibitory effects against specific enzymatic targets associated with inflammatory diseases.

In addition to its synthetic applications, 4-Methyl-3-oxopiperazine-1-carbonitrile has been investigated for its potential as a key intermediate in the development of kinase inhibitors. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibited selective inhibition against certain kinases involved in cancer progression. The researchers utilized molecular docking and in vitro assays to validate the binding affinity and specificity of these derivatives, suggesting their potential as lead compounds for further optimization.

Another area of interest is the compound's role in modulating protein-protein interactions (PPIs). A 2022 study in Nature Chemical Biology explored the ability of 4-Methyl-3-oxopiperazine-1-carbonitrile derivatives to disrupt PPIs critical for viral replication. The findings indicated that these derivatives could serve as a foundation for developing broad-spectrum antiviral agents, particularly against RNA viruses. The study also emphasized the compound's favorable safety profile in preliminary toxicity assays.

Despite these promising developments, challenges remain in the clinical translation of 4-Methyl-3-oxopiperazine-1-carbonitrile-based therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further preclinical studies. However, the compound's versatility and the growing body of research supporting its applications underscore its potential as a valuable tool in drug discovery.

In conclusion, 4-Methyl-3-oxopiperazine-1-carbonitrile (CAS: 1566723-86-1) represents a promising scaffold for the development of novel therapeutic agents. Recent advancements in synthetic chemistry, kinase inhibition, and PPI modulation highlight its multifaceted utility. Future research should focus on optimizing its pharmacological properties and expanding its applications to other disease areas, paving the way for its eventual clinical use.